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Compound of Interest

Compound Name: Physaminimin D

Cat. No.: B15294020 Get Quote

These application notes provide a comprehensive guide for the quantitative analysis of

Physalin D using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

This document is intended for researchers, scientists, and professionals in the field of drug

development and natural product analysis.

Introduction
Physalin D is a seco-steroid isolated from plants of the Physalis genus, notably Physalis

alkekengi. It has garnered significant interest in the scientific community due to its wide range

of biological activities, including anti-inflammatory, antitumor, and immunomodulatory effects.

Accurate and sensitive quantification of Physalin D in various matrices such as biological fluids

and plant extracts is crucial for pharmacokinetic studies, quality control, and elucidation of its

mechanism of action. This document outlines the protocols for sample preparation and HPLC-

MS analysis of Physalin D.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the HPLC-MS analysis of

Physalin D, compiled from various validated methods.

Table 1: HPLC-MS Method Parameters for Physalin D Analysis
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Parameter Description

Column
UPLC HSS T3[1] or ACQUITY UPLC BEH C18

(1.7 µm, 2.1 x 50 mm)

Mobile Phase

A: Water with 0.1% formic acid and 10 mM

ammonium acetateB: Methanol/Acetonitrile

(70:30, v/v)[1]

Flow Rate 0.3 mL/min[1] to 0.4 mL/min

Injection Volume 10 µL

Column Temperature 45°C

Ionization Mode
Electrospray Ionization (ESI), Positive or

Negative Mode

MS/MS Transition m/z 544.9 → 508.8[1]

Internal Standard (IS) Luteolin (m/z 286.7 → 152.8)[1]

Table 2: Performance Characteristics of Physalin D Quantitative Analysis

Parameter Matrix Value

Linearity (R²) Rat Plasma > 0.995[1]

Rat Urine & Feces > 0.995[2]

Physalis angulata L. > 0.997[3]

Lower Limit of Quantification

(LLOQ)
Rat Plasma 2 ng/mL[1]

Rat Urine 0.0532 µg/mL[2]

Rat Feces 0.226 µg/g[2]

Physalis angulata L. 2.4 mg/kg[3]

Limit of Detection (LOD) Physalis angulata L. 0.4 mg/kg[3]
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Experimental Protocols
Sample Preparation
3.1.1. Plant Material (e.g., Physalis alkekengi calyces)

This protocol is based on ultrasound-assisted extraction followed by solid-phase extraction

(SPE).

Extraction:

1. Accurately weigh approximately 1 g of dried and powdered plant material.

2. Add 10 mL of methanol.

3. Perform ultrasonication for 30 minutes at room temperature (25°C).

4. Centrifuge the mixture and collect the supernatant.

Solid-Phase Extraction (SPE) Cleanup:

1. Activate an SPE cartridge with methanol, followed by water.

2. Load 1 mL of the supernatant (extract) onto the SPE cartridge.

3. Wash the cartridge with 1 mL of methanol.

4. Combine the eluates for subsequent analysis.

3.1.2. Biological Fluids (e.g., Rat Plasma)

This protocol utilizes a simple protein precipitation method.[1]

To a 100 µL aliquot of plasma, add a suitable amount of the internal standard (e.g., Luteolin).

Add 300 µL of acetonitrile to precipitate the proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot into the HPLC-MS system.

HPLC-MS Analysis
Chromatographic Conditions:

Column: UPLC HSS T3 or equivalent C18 column.[1]

Mobile Phase: A gradient elution using water with 0.1% formic acid and 10 mM ammonium

acetate (A) and a mixture of methanol and acetonitrile (70:30, v/v) (B).[1]

Flow Rate: 0.3 mL/min.[1]

Column Temperature: Maintain at a constant temperature, e.g., 40°C.

Injection Volume: 10 µL.

Mass Spectrometry Conditions:

Ionization: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Physalin D: m/z 544.9 → 508.8.[1]

Luteolin (IS): m/z 286.7 → 152.8.[1]

Optimize cone voltage and collision energy for maximum signal intensity.
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Caption: Workflow for Physalin D Analysis.

Proposed Mass Fragmentation Pathway of Physalin D

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15294020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physalin D
[M+H]+

m/z 544.9

[M+H - H2O]+
m/z 526.9

- H2O

[M+H - CO2]+
m/z 500.9

- CO2

[M+H - H2O - CO]+
m/z 498.9

- CO

[M+H - 2H2O]+
m/z 508.8

- H2O

Click to download full resolution via product page

Caption: Fragmentation of Physalin D.

Simplified Signaling Pathway of Physalin D's Anti-
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Caption: Physalin D Anti-inflammatory Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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